Cas no 287389-45-1 (1-Propanaminium,2-(acetyl-1-13C-oxy)-3-carboxy-N,N,N-trimethyl-, chloride, (2R)- (9CI))
287389-45-1 structure
Product Name:1-Propanaminium,2-(acetyl-1-13C-oxy)-3-carboxy-N,N,N-trimethyl-, chloride, (2R)- (9CI)
CAS No:287389-45-1
MF:C9H18ClNO4
MW:240.689177036285
CID:248726
PubChem ID:24872678
Update Time:2025-04-19
1-Propanaminium,2-(acetyl-1-13C-oxy)-3-carboxy-N,N,N-trimethyl-, chloride, (2R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Propanaminium,2-(acetyl-1-13C-oxy)-3-carboxy-N,N,N-trimethyl-, chloride, (2R)- (9CI)
- Acetyl-1-13C-L-carnitine hydrochloride
- ACETYL-L-CARNITINE HYDROCHLORIDE, [ACETYL-1-13C]
- 287389-45-1
- Acetyl-1-13C-L-carnitine hydrochloride, 99 atom % 13C
- [(2R)-2-acetyloxy-3-carboxypropyl]-trimethylazanium;chloride
- DTXSID20584014
- (2R)-3-Carboxy-2-[(1-~13~C)ethanoyloxy]-N,N,N-trimethylpropan-1-aminium chloride
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- Inchi: 1S/C9H17NO4.ClH/c1-7(11)14-8(5-9(12)13)6-10(2,3)4;/h8H,5-6H2,1-4H3;1H/t8-;/m1./s1/i7+1;
- InChI Key: JATPLOXBFFRHDN-PTWWVFATSA-N
- SMILES: [Cl-].O([13C](C)=O)[C@H](CC(=O)O)C[N+](C)(C)C
Computed Properties
- Exact Mass: 240.0957906g/mol
- Monoisotopic Mass: 240.0957906g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 194 °C (dec.) (lit.)
- Optical Activity: [α]25/D −28°, c = 1 in H2O
- Solubility: Not determined
1-Propanaminium,2-(acetyl-1-13C-oxy)-3-carboxy-N,N,N-trimethyl-, chloride, (2R)- (9CI) Security Information
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Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-37/39
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Hazardous Material Identification:
- Storage Condition:−20°C
1-Propanaminium,2-(acetyl-1-13C-oxy)-3-carboxy-N,N,N-trimethyl-, chloride, (2R)- (9CI) Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
287389-45-1 (1-Propanaminium,2-(acetyl-1-13C-oxy)-3-carboxy-N,N,N-trimethyl-, chloride, (2R)- (9CI)) Related Products
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